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Compound of Interest

Compound Name: TA-02

Cat. No.: B611112 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

TA-02 is a potent small molecule inhibitor of p38 mitogen-activated protein kinase (MAPK) with

an IC50 of 20 nM. It is an analog of the well-characterized p38 MAPK inhibitor, SB203580. In

the context of regenerative medicine, TA-02 has demonstrated significant promise, primarily in

the directed differentiation of pluripotent stem cells (PSCs) into cardiomyocytes. Its mechanism

of action involves not only the inhibition of the p38 MAPK pathway but also the modulation of

the Wnt/β-catenin signaling cascade through the inhibition of Casein Kinase 1ε (CK1ε) and

CK1δ. This dual activity makes it a valuable tool for cardiac regeneration research. Additionally,

TA-02 has been shown to inhibit the Transforming Growth Factor-beta Receptor 2 (TGFBR2).

These application notes provide a comprehensive overview of the use of TA-02 in regenerative

medicine, with a focus on cardiomyocyte differentiation, including detailed protocols and data

presentation.

Data Presentation
Table 1: In Vitro Efficacy and Properties of TA-02
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Parameter Value Cell Line/System Reference

p38 MAPK IC50 20 nM In vitro kinase assay [1][2]

Effective

Concentration for

Cardiomyocyte

Differentiation

5 µM
HES-3 NKX2-

5eGFP/w cells
[1][3]

Key Biomarker

Modulation

> 2-fold increase in

NKX2-5 expression

HES-3 NKX2-

5eGFP/w cells
[3]

Inhibition of

Downstream p38α

MAPK targets

Inhibition of

MAPKAPK2 and

HSP27

phosphorylation

During cardiogenesis [1]

Other Notable Targets

TGFBR-2, CK1ε,

CK1δ, JNK1/2/3,

MEK5, ERBB2

In vitro kinase assays [1][2]

Signaling Pathways and Experimental Workflows
The primary application of TA-02 in regenerative medicine is the induction of cardiomyocyte

differentiation from pluripotent stem cells. This process is orchestrated by the timely modulation

of key signaling pathways. TA-02's inhibitory effects on p38 MAPK and the Wnt/β-catenin

pathway are central to its pro-cardiomyogenic activity.

Signaling Pathway of TA-02 in Cardiomyocyte
Differentiation
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Phase 1: PSC Culture

Phase 2: Mesoderm Induction (Days 0-2)

Phase 3: Cardiac Specification (Days 2-6)

Phase 4: Maturation and Analysis (Days 7+)

Culture hPSCs to 80-90% confluency

Dissociate to single cells

Day 0: Seed cells
+ CHIR99021 (GSK3β inhibitor)

Day 2: Remove CHIR99021

Day 2: Add Wnt inhibitor (e.g., IWP2)

Day 4: Add TA-02 (5 µM)

Day 6: Remove small molecules

Day 7 onwards: Observe beating cardiomyocytes

Analyze for cardiac markers
(NKX2-5, cTnT) via qPCR, Flow Cytometry, Immunofluorescence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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